![molecular formula C22H34N2O2 B2465368 N-[4-(4-pentylcyclohexyl)phenyl]-4-morpholinecarboxamide CAS No. 866131-94-4](/img/structure/B2465368.png)
N-[4-(4-pentylcyclohexyl)phenyl]-4-morpholinecarboxamide
Description
N-[4-(4-pentylcyclohexyl)phenyl]-4-morpholinecarboxamide (PCM) is an organic compound belonging to the morpholinecarboxamide family of compounds. It is a cyclohexyl-substituted phenyl morpholinecarboxamide, which has been used in various scientific research studies. PCM is an important molecule in the field of medicinal chemistry, as it has been found to possess a range of interesting properties.
Scientific Research Applications
Liquid Crystal Materials with Aggregation-Induced Emission (AIE)
- Phase Behavior : The liquid crystal phase sequence during cooling was found to be nematic, smectic C, and smectic B phases .
Other Potential Applications
While the AIE-related properties are fascinating, this compound may also find use in other scientific contexts:
- Photoluminescent Materials : Investigate its potential as a photoluminescent material, especially in polarized emission systems .
- Functional Soft Materials : Explore its role in self-organized soft materials, considering its unique molecular structure .
- Chiral Liquid Crystals : Assess its circularly polarized photoluminescence in chiral liquid crystals .
- Optical Materials : Investigate its suitability as an optical material, particularly in novel vitrifiable liquid crystals .
- Fluorescent Derivatives : Consider synthesizing fluorescent derivatives based on this compound for specific applications .
- Other Liquid Crystalline Properties : Study its behavior in different LC phases and explore its potential in displays and other applications .
For reference:
properties
IUPAC Name |
N-[4-(4-pentylcyclohexyl)phenyl]morpholine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N2O2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)23-22(25)24-14-16-26-17-15-24/h10-13,18-19H,2-9,14-17H2,1H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXGBYYFZDSRDGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1CCC(CC1)C2=CC=C(C=C2)NC(=O)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-pentylcyclohexyl)phenyl]-4-morpholinecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 5-methyl-2-[(1-oxoisochromene-3-carbonyl)amino]benzoate](/img/structure/B2465285.png)
![1-(3-fluoro-4-methylphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine](/img/structure/B2465288.png)
![methyl 6-chloro-2-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide](/img/structure/B2465298.png)
![ethyl 2-(2-((1-(3-chlorophenyl)-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)acetate](/img/structure/B2465299.png)
![6-(4-Methoxyphenyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione](/img/structure/B2465302.png)
